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Compound of Interest

Compound Name:
(R)-tert-butyl methyl(pyrrolidin-3-

yl)carbamate

Cat. No.: B1337356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and physicochemical

information for (R)-tert-butyl methyl(pyrrolidin-3-yl)carbamate, a chiral pyrrolidine derivative

with applications in pharmaceutical research and organic synthesis.

Chemical and Physical Properties
(R)-tert-butyl methyl(pyrrolidin-3-yl)carbamate, with the CAS Number 392338-15-7, is a

versatile building block in the development of more complex molecules. The tert-

butoxycarbonyl (Boc) protecting group on the amine functionality makes it particularly useful in

multi-step synthetic processes.

Table 1: Physicochemical Data for (R)-tert-butyl methyl(pyrrolidin-3-yl)carbamate
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Property Value Source

CAS Number 392338-15-7 [1]

Molecular Formula C₁₀H₂₀N₂O₂ [2]

Molecular Weight 200.28 g/mol [2]

Appearance Liquid [2]

Boiling Point 268 °C [3]

Flash Point 116 °C [3]

Density 1.03 g/cm³ [3]

InChI Key
XYKYUXYNQDXZTD-

MRVPVSSYSA-N
[2]

SMILES
CN([C@@H]1CCNC1)C(=O)O

C(C)(C)C

Safety and Handling
This section outlines the known hazards and recommended handling procedures for (R)-tert-
butyl methyl(pyrrolidin-3-yl)carbamate, based on available Safety Data Sheets (SDS).

Hazard Identification
The compound is classified with the following hazards under the Globally Harmonized System

(GHS):

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation

Signal Word: Warning[1]

Pictograms:

alt text

Precautionary Measures and Personal Protective
Equipment (PPE)
Strict adherence to safety protocols is essential when handling this compound.

Table 3: Precautionary Statements
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1]

P264
Wash hands thoroughly after

handling.[1]

P270
Do not eat, drink or smoke

when using this product.[1]

P271
Use only outdoors or in a well-

ventilated area.[1]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

Response P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[1]

P304+P340

IF INHALED: Remove victim to

fresh air and keep at rest in a

position comfortable for

breathing.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

P330 Rinse mouth.[1]

P362+P364
Take off contaminated clothing

and wash it before reuse.[1]

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[1]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety goggles with side-shields.

Hand Protection: Use protective gloves.

Skin and Body Protection: Wear impervious clothing.

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a

suitable respirator.

First Aid Measures
Table 4: First Aid Procedures

Exposure Route Procedure

Inhalation

Immediately relocate self or casualty to fresh air.

If breathing is difficult, give cardiopulmonary

resuscitation (CPR). Avoid mouth-to-mouth

resuscitation.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1]

Ingestion
Wash out mouth with water; Do NOT induce

vomiting; call a physician.[1]

Storage and Disposal
Storage: Keep in a dark place, sealed in a dry, cool, and well-ventilated area. Recommended

storage temperature is 2-8°C.
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Disposal: Dispose of contents and container to an approved waste disposal plant.

Experimental Protocols
While a specific, detailed synthesis protocol for (R)-tert-butyl methyl(pyrrolidin-3-
yl)carbamate is not readily available in peer-reviewed literature, a general procedure for the

Boc protection of a secondary amine on a pyrrolidine ring can be described. The following is a

representative protocol and may require optimization.

General Synthesis of a Boc-Protected Pyrrolidine
Derivative
This protocol outlines the general steps for the N-Boc protection of a pyrrolidine derivative,

which is a key step in the synthesis of the title compound.
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Preparation

Reaction

Work-up & Purification

Prepare Reagents:
(R)-3-(methylamino)pyrrolidine

Di-tert-butyl dicarbonate (Boc)₂O
Solvent (e.g., Dichloromethane)

Base (e.g., Triethylamine)

Dissolve (R)-3-(methylamino)pyrrolidine
and triethylamine in dichloromethane.

1

Cool the solution to 0°C.

2

Add (Boc)₂O dropwise.

3

Allow the reaction to warm to room temperature
and stir for several hours.

4

Quench the reaction with water.

5

Extract with an organic solvent.

6

Wash the organic layer with brine.

7

Dry over anhydrous sodium sulfate.

8

Concentrate under reduced pressure.

9

Purify by column chromatography.

10

Click to download full resolution via product page

Caption: General workflow for Boc protection of a pyrrolidine derivative.
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Biological Context and Potential Signaling
Pathways
The pyrrolidine ring is a common scaffold in many biologically active compounds, and its

derivatives have been explored for a variety of therapeutic applications. While specific signaling

pathways for (R)-tert-butyl methyl(pyrrolidin-3-yl)carbamate are not well-documented,

compounds with a similar pyrrolidine core are known to interact with the central nervous

system.

For instance, some pyrrolidone derivatives, known as racetams, are reported to act as positive

allosteric modulators of AMPA receptors, which are glutamate receptors in the central nervous

system. This modulation can lead to an influx of Ca²⁺, which is an excitatory signal. This

mechanism is thought to contribute to their nootropic (cognitive-enhancing) effects.

The following diagram illustrates a simplified, hypothetical signaling pathway that a pyrrolidine

derivative might modulate, based on the known pharmacology of related compounds.
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Caption: Hypothetical modulation of AMPA receptor signaling by a pyrrolidine derivative.

Conclusion
(R)-tert-butyl methyl(pyrrolidin-3-yl)carbamate is a valuable research chemical that requires

careful handling due to its potential hazards. The information provided in this guide is intended

to assist researchers in its safe use and to provide a starting point for further investigation into
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its synthetic applications and biological activity. As with any chemical, it is imperative to consult

the most up-to-date Safety Data Sheet before use and to conduct a thorough risk assessment

for any experimental procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Racetam - Wikipedia [en.wikipedia.org]

2. Pyrrolidone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

3. pnrjournal.com [pnrjournal.com]

To cite this document: BenchChem. [In-Depth Technical Guide: (R)-tert-butyl
methyl(pyrrolidin-3-yl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337356#r-tert-butyl-methyl-pyrrolidin-3-yl-
carbamate-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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